Cas no 851985-81-4 (7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)

7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline is a boronic ester derivative of quinoline, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The tetramethyl-1,3,2-dioxaborolane protecting group enhances stability, improving handling and storage compared to free boronic acids. This compound is particularly useful in pharmaceutical and materials science research, enabling the synthesis of complex quinoline-based structures. Its high purity and consistent reactivity make it a reliable choice for constructing carbon-carbon bonds in heterocyclic systems. The steric and electronic properties of the boronate moiety contribute to efficient coupling yields, while the quinoline scaffold offers versatility in further functionalization. Suitable for controlled, anhydrous conditions to preserve reactivity.
7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline structure
851985-81-4 structure
Product Name:7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
CAS No:851985-81-4
MF:C15H18BNO2
MW:255.119924068451
MDL:MFCD08063115
CID:1839653
PubChem ID:59296116
Update Time:2025-10-14

7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
    • Y4648
    • RP05963
    • SureCN1427699
    • PB11050
    • Imidazo[1,2-a]pyridine-7-boronic acid pinacol ester
    • FT-0651541
    • 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)H-imidazo[1,2-a]pyridine
    • FT-0083692
    • 7-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-imidazo[1,2-a]pyridine
    • Quinoline-7-boronic acid pinacol ester
    • 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
    • 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (ACI)
    • Quinolin-7-ylboronic acid pinacol ester
    • MFCD08063115
    • AS-55709
    • SY332609
    • 7-quinolineboronic acid pinacol ester
    • DA-02317
    • 851985-81-4
    • SCHEMBL797536
    • EN300-1425737
    • BJB98581
    • SB39035
    • Z1436477665
    • CIXVOEJAOCHQKS-UHFFFAOYSA-N
    • AKOS017558754
    • CS-0061111
    • 7-(4,4,5,5-tetramethyl-1,3,2 -dioxaborolan-2-yl)quinoline
    • MDL： MFCD08063115
    • Inchi： 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)12-8-7-11-6-5-9-17-13(11)10-12/h5-10H,1-4H3
    • InChI Key： CIXVOEJAOCHQKS-UHFFFAOYSA-N
    • SMILES： N1C2C(=CC=C(B3OC(C)(C)C(C)(C)O3)C=2)C=CC=1

Computed Properties

  • Exact Mass: 255.14300
  • Monoisotopic Mass: 255.1430590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35000
  • LogP: 2.53400

7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Production Method

7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:851985-81-4)7-(4,4,5,5-四甲基-1,3,2-二噁硼烷-2-基)喹啉
Order Number:LE8376187
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:851985-81-4)7-(4,4,5,5-四甲基-1,3,2-二噁硼烷-2-基)喹啉
LE8376187
Purity:99%
Quantity:25KG,200KG,1000KG
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